Cas no 1273602-08-6 (1(2H)-Naphthalenone, 6-bromo-3,4-dihydro-8-methoxy-)

1(2H)-Naphthalenone, 6-bromo-3,4-dihydro-8-methoxy- structure
1273602-08-6 structure
Product Name:1(2H)-Naphthalenone, 6-bromo-3,4-dihydro-8-methoxy-
CAS No:1273602-08-6
MF:C11H11BrO2
MW:255.107842683792
MDL:MFCD18648176
CID:5582315
PubChem ID:90299865
Update Time:2023-08-11

1(2H)-Naphthalenone, 6-bromo-3,4-dihydro-8-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Naphthalenone, 6-bromo-3,4-dihydro-8-methoxy-
    • 6-BROMO-8-METHOXY-1,2,3,4-TETRAHYDRONAPHTHALEN-1-ONE
    • 1273602-08-6
    • SCHEMBL15898570
    • MDL: MFCD18648176
    • Inchi: 1S/C11H11BrO2/c1-14-10-6-8(12)5-7-3-2-4-9(13)11(7)10/h5-6H,2-4H2,1H3
    • InChI Key: IEHMJZVOPZQIDJ-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C2C(CCCC=2C=1)=O)OC

Computed Properties

  • Exact Mass: 253.99424g/mol
  • Monoisotopic Mass: 253.99424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.475±0.06 g/cm3(Predicted)
  • Boiling Point: 379.3±42.0 °C(Predicted)

1(2H)-Naphthalenone, 6-bromo-3,4-dihydro-8-methoxy- Pricemore >>

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